Cas no 58888-88-3 (2-ethyl-3-propylhexanoic acid)

• Product Name: 2-ethyl-3-propylhexanoic acid
• CAS No: 58888-88-3
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 1614859
• PubChem ID: 3041940
• Update Time: 2025-10-21

2-ethyl-3-propylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-propylhexanoic acid
• 58888-88-3
• BRN 2241937
• Hexanoic acid, 2-ethyl-3-propyl-
• EN300-1859360
• SCHEMBL8677921
• UKUJQFOALOORDE-UHFFFAOYSA-N
• DTXSID70974385

• Inchi： 1S/C11H22O2/c1-4-7-9(8-5-2)10(6-3)11(12)13/h9-10H,4-8H2,1-3H3,(H,12,13)
• InChI Key： UKUJQFOALOORDE-UHFFFAOYSA-N
• SMILES： OC(C(CC)C(CCC)CCC)=O

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.1

Experimental Properties

• Density: 0.906
• Boiling Point: 286°C at 760 mmHg
• Flash Point: 131.4°C
• Refractive Index: 1.443
• PSA: 37.3

Additional information on 2-ethyl-3-propylhexanoic acid

Introduction to 2-ethyl-3-propylhexanoic acid (CAS No. 58888-88-3) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-ethyl-3-propylhexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 58888-88-3, is a significant organic compound that has garnered attention in the realms of synthetic chemistry, biochemistry, and pharmaceutical development. This octanoic acid derivative, characterized by its branched alkyl side chains, exhibits unique structural and functional properties that make it a valuable intermediate in various chemical syntheses. The compound's molecular structure, featuring an ethyl group at the second carbon and a propyl group at the third carbon of the hexanoic acid backbone, contributes to its distinct reactivity and solubility characteristics. These attributes have positioned 2-ethyl-3-propylhexanoic acid as a compound of interest in both academic research and industrial applications.

The chemical formula of 2-ethyl-3-propylhexanoic acid is C₁₀H₂₀O₂, reflecting its composition of 10 carbon atoms, 20 hydrogen atoms, and 2 oxygen atoms. The presence of two alkyl side chains introduces a degree of structural complexity that influences its physicochemical properties, such as boiling point, melting point, and solubility in different solvents. These properties are critical in determining its suitability for various applications, ranging from flavor and fragrance compounds to potential roles in drug formulation.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-ethyl-3-propylhexanoic acid with biological targets more effectively. Studies have indicated that this compound may exhibit modulatory effects on certain enzymatic pathways due to its structural similarity to naturally occurring fatty acids. Such findings have sparked interest in its potential as a lead compound for the development of novel therapeutic agents. For instance, research has suggested that derivatives of octanoic acids may interact with lipid metabolism pathways, offering insights into their potential role in managing metabolic disorders.

The synthesis of 2-ethyl-3-propylhexanoic acid typically involves multi-step organic reactions, often starting from readily available precursors like hexanoic acid or its derivatives. The introduction of the ethyl and propyl groups requires precise control over reaction conditions to ensure high yield and purity. Catalytic methods, including the use of transition metal catalysts, have been explored to enhance the efficiency of these synthetic routes. Such innovations not only improve the accessibility of the compound but also align with green chemistry principles by minimizing waste and energy consumption.

Beyond its synthetic utility, 2-ethyl-3-propylhexanoic acid has found applications in the field of material science. Its unique fatty acid-like structure makes it a candidate for developing biodegradable polymers or as an additive to enhance the performance of certain materials. Additionally, the compound's ability to act as a chiral building block has been investigated in asymmetric synthesis, where it could serve as a precursor for enantiomerically pure compounds with specific biological activities.

The pharmaceutical industry has also shown interest in 2-ethyl-3-propylhexanoic acid due to its potential pharmacological properties. Preclinical studies have begun to explore its effects on inflammation and pain signaling pathways. The branched structure of this compound may allow it to interact with receptors or enzymes differently compared to linear fatty acids, potentially leading to novel mechanisms of action. While further research is needed to fully elucidate these effects, preliminary data suggest promising avenues for developing new therapeutic strategies.

In conclusion, 2-ethyl-3-propylhexanoic acid (CAS No. 58888-88-3) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique molecular architecture, combined with emerging research findings, positions it as a compound worthy of continued investigation. As synthetic methodologies improve and our understanding of biological systems deepens, the potential uses for 2-ethyl-3-propylhexanoic acid are likely to expand, contributing significantly to advancements in both chemistry and medicine.